2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one

• IUPAC Name: 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C24H18N4O2/c1-15-10-12-18(13-11-15)28-24(29)20-9-4-3-8-19(20)21(26-28)23-25-22(27-30-23)17-7-5-6-16(2)14-17/h3-14H,1-2H3
• InChI Key: HIZXPCAFDVTKCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC=CC(=C5)C
• Molecular Formula: C24H18N4O2
• Molecular Weight: 394.4 g/mol

Description

The compound 2-(4-methylphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a derivative of phthalazin-1(2H)-one, which is a heterocyclic compound that has been the subject of various studies due to its potential biological activities and its role as a core structure in medicinal chemistry. The compound features a phthalazine core substituted with a 1,2,4-oxadiazole ring and methylphenyl groups.

Synthesis Analysis

The synthesis of related phthalazin-1(2H)-one derivatives typically involves cyclization reactions and the use of various catalysts and conditions. For instance, the synthesis of 1H-pyrazolo[1,2-b]phthalazine-5,10-dione derivatives involves a one-pot, four-component condensation reaction using phthalohydrazide, a (propargyloxy)benzaldehyde, an active methylene compound, and an azide in the presence of a copper catalyst and an ionic liquid medium . Similarly, the synthesis of 4-aryl phthalazin-1(2H)-ones can be achieved by cyclization of hydrazinyl-naphthyridine with aroylbenzoic acids under solid-state conditions .

Molecular Structure Analysis

The molecular structure of phthalazin-1(2H)-one derivatives is characterized by the presence of a phthalazine nucleus, which can be further decorated with various substituents. The identification of the phthalazin-1(2H)-one scaffold as a core structure for the design of human A3 adenosine receptor antagonists highlights the versatility of this scaffold in medicinal chemistry . The molecular docking studies of these derivatives can reveal their potential binding modes and interactions with biological targets.

Chemical Reactions Analysis

Phthalazin-1(2H)-one derivatives can undergo various chemical reactions depending on their substituents. The presence of reactive groups such as oxadiazoles can influence the chemical behavior of these compounds. For example, oxadiazole derivatives have been synthesized and characterized, indicating the potential for further chemical modifications .

Physical and Chemical Properties Analysis

The physical and chemical properties of phthalazin-1(2H)-one derivatives are influenced by their molecular structure. The introduction of different substituents can affect properties such as solubility, melting point, and stability. The antimicrobial activity of some phthalazin-1(2H)-one derivatives has been evaluated, demonstrating the biological relevance of these compounds . Additionally, crystal structure studies and density functional theory (DFT) calculations can provide insights into the stability and reactivity of these molecules .

Scientific Research Applications

Synthesis and Antimicrobial Activity Research has explored the synthesis of derivatives featuring the phthalazin-1(2H)-one scaffold, showing notable antimicrobial activities. These studies involve the creation of new compounds with the aim of identifying effective agents against a range of bacterial and fungal strains. For instance, the synthesis of 1,2,4-triazolo-, 1,3,4-oxadiazolo-, and 1,3,4-thiadiazol- derivatives of phthalazin-1(2H)-one has been reported, with some compounds displaying significant antimicrobial properties (El-Hashash et al., 2012; Sridhara et al., 2010; Sridhara et al., 2011).

Anticancer Activities Further investigations have expanded into the anticancer potential of phthalazin-1(2H)-one derivatives. Studies have synthesized novel compounds and assessed their efficacy against various cancer cell lines, finding some derivatives with promising anticancer activities. These findings underscore the scaffold's potential as a basis for developing new anticancer agents (Hekal et al., 2020; Ravinaik et al., 2021).

Physicochemical Properties and Applications The synthesis and evaluation of the physicochemical properties of compounds incorporating the phthalazin-1(2H)-one unit have also been reported. These studies focus on understanding the structure-activity relationships and optimizing the properties of these compounds for better performance in their respective applications (Jin & Zhu, 2018).